Cas no 2229555-62-6 (tert-butyl 3-{6-chloroimidazo1,2-apyridin-2-yl}piperazine-1-carboxylate)

• Product Name: tert-butyl 3-{6-chloroimidazo1,2-apyridin-2-yl}piperazine-1-carboxylate
• CAS No: 2229555-62-6
• MF: C₁₆H₂₁ClN₄O₂
• MW: 336.816542387009
• CID: 5947301
• PubChem ID: 165681702
• Update Time: 2025-05-25

tert-butyl 3-{6-chloroimidazo1,2-apyridin-2-yl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-{6-chloroimidazo1,2-apyridin-2-yl}piperazine-1-carboxylate
• 2229555-62-6
• tert-butyl 3-{6-chloroimidazo[1,2-a]pyridin-2-yl}piperazine-1-carboxylate
• EN300-1886920

• Inchi： 1S/C16H21ClN4O2/c1-16(2,3)23-15(22)20-7-6-18-12(9-20)13-10-21-8-11(17)4-5-14(21)19-13/h4-5,8,10,12,18H,6-7,9H2,1-3H3
• InChI Key： FLIFZOXHIMQXHV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(=CN2C=1)C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 336.1353036g/mol
• Monoisotopic Mass: 336.1353036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.9Ų

Additional information on tert-butyl 3-{6-chloroimidazo1,2-apyridin-2-yl}piperazine-1-carboxylate

tert-butyl 3-{6-chloroimidazo[1,2-a]pyridin-2-yl}piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-{6-chloroimidazo[1,2-a]pyridin-2-yl}piperazine-1-carboxylate, identified by the CAS number 2229555-62-6, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of tert-butyl 3-{6-chloroimidazo[1,2-a]pyridin-2-yl}piperazine-1-carboxylate comprises a piperazine ring fused with an imidazo[1,2-a]pyridine moiety, which is further substituted with a tert-butyl group. This combination of structural elements contributes to its pharmacokinetic properties and bioavailability. The presence of the tert-butyl group enhances lipophilicity, which is crucial for drug absorption and distribution within the body.

Recent research has focused on the biochemical properties of this compound, particularly its ability to modulate key cellular pathways. Studies have demonstrated that tert-butyl 3-{6-chloroimidazo[1,2-a]pyridin-2-yl}piperazine-1-carboxylate exhibits potent inhibitory activity against certain kinases, making it a potential candidate for anti-cancer therapies. Its ability to target specific enzymes involved in cell proliferation and survival has been extensively documented in preclinical models.

In addition to its enzymatic targets, this compound has shown promise in modulating receptor activity. Research indicates that it interacts with G-protein coupled receptors (GPCRs), which are critical in various physiological processes. This interaction suggests potential applications in treating conditions such as inflammation and neurodegenerative diseases. The specificity of its receptor binding has been validated through advanced computational modeling and in vitro assays.

The synthesis of tert-butyl 3-{6-chloroimidazo[1,2-a]pyridin-2-yl}piperazine-1-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has enabled efficient construction of the imidazo[1,2-a]pyridine ring system. This approach not only enhances yield but also ensures high purity, which is essential for subsequent biological evaluations.

From an analytical standpoint, the compound has been thoroughly characterized using a range of spectroscopic techniques. High-resolution mass spectrometry (HRMS) confirms its molecular formula and exact mass, while nuclear magnetic resonance (NMR) spectroscopy provides insights into its stereochemistry and regioselectivity. These analyses are critical for ensuring the compound's consistency and reliability in experimental settings.

In terms of applications, tert-butyl 3-{6-chloroimidazo[1,2-a]pyridin-2-yl}piperazine-1-carboxylate holds significant potential in drug discovery pipelines. Its unique combination of pharmacokinetic properties and biological activity positions it as a lead compound for further optimization. Researchers are actively exploring its potential as a scaffold for developing next-generation therapeutics targeting complex diseases such as cancer and neurodegenerative disorders.

The development of this compound also underscores the importance of interdisciplinary collaboration in advancing medicinal chemistry. By integrating insights from synthetic chemistry, pharmacology, and computational modeling, researchers can unlock the full therapeutic potential of molecules like tert-butyl 3-{6-chloroimidazo[1,2-a]pyridin-2-yl}piperazine-1-carboxylate. Such collaborative efforts are essential for addressing unmet medical needs and improving patient outcomes.

In conclusion, the compound tert-butyl 3-{6-chloroimidazo[1,2-a]pyridin-2-yl}piperazine-1-carboxylate, with CAS number 2229555-62-6, represents a significant advancement in the field of organic chemistry. Its unique structure, coupled with promising biological activity, makes it a valuable tool for researchers in their quest to develop innovative therapeutic agents. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of scientific exploration in drug discovery.